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Introduction

Perovskite solar cells (PSCs) have emerged as a highly promising photovoltaic technology due
to their high power conversion efficiencies and low manufacturing costs. A critical component of
a high-performance PSC is the hole-transporting material (HTM), which facilitates the efficient
extraction of positively charged holes from the perovskite absorber layer to the electrode.
Carbazole-based organic molecules have garnered significant attention as potential HTMs due
to their excellent charge-transporting properties, high thermal stability, and tunable electronic
characteristics through molecular design.

This document provides detailed application notes and protocols for the use of carbazole
derivatives as HTMs in PSCs. Due to the limited availability of specific data on 9-(2-
Methoxyethyl)carbazole in perovskite solar cells in peer-reviewed literature, this document
will utilize a representative simple carbazole derivative, SGT-404, to provide exemplary data
and protocols. SGT-404 shares the core carbazole structure and offers a basis for
understanding the potential application and performance of similar molecules like 9-(2-
Methoxyethyl)carbazole.

Role of Carbazole-Based Hole-Transporting Materials in Perovskite Solar Cells
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In a standard n-i-p PSC architecture, the HTM layer is sandwiched between the perovskite
light-absorbing layer and the top metal contact (e.g., gold). The primary functions of the HTM

are:

Efficient Hole Extraction: The highest occupied molecular orbital (HOMO) energy level of the
HTM must be well-aligned with the valence band of the perovskite material to ensure efficient
transfer of photogenerated holes.

Electron Blocking: The lowest unoccupied molecular orbital (LUMO) of the HTM should be
significantly higher than that of the perovskite to prevent electrons from the perovskite's
conduction band from reaching the anode, which would otherwise lead to recombination
losses.

Good Hole Mobility: High hole mobility allows for efficient transport of the extracted holes to
the electrode, minimizing charge recombination within the HTM layer.

Film-Forming Properties: The HTM should form a uniform and pinhole-free layer to ensure
complete coverage of the perovskite surface and prevent short-circuiting of the device.

Stability: The HTM should possess good thermal and chemical stability to ensure the long-
term operational stability of the PSC.

Data Presentation: Performance of a Representative
Carbazole-Based HTM

The following table summarizes the photovoltaic performance of a perovskite solar cell using
the representative carbazole derivative SGT-404 as the HTM, in comparison to the widely used
spiro-OMeTAD.

HTM Voc (V) Jsc (mAlcm2) FF PCE (%)
SGT-404 0.93 20.3 0.69 13.04
spiro-OMeTAD 0.97 21.0 0.75 15.23

Data sourced from a study on novel carbazole-based molecules as hole-transporting materials.

[1]
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Experimental Protocols

This section details a representative experimental protocol for the fabrication and
characterization of perovskite solar cells using a carbazole-based HTM.

1. Substrate Preparation

o Patterned fluorine-doped tin oxide (FTO) coated glass substrates are cleaned sequentially in
an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes
each.

e The cleaned substrates are then dried with a nitrogen stream.

o Immediately before deposition of the electron transport layer, the substrates are treated with
UV-ozone for 15 minutes to remove any organic residues and improve the wettability of the
surface.

2. Deposition of the Electron Transport Layer (ETL)

o A compact titanium dioxide (TiO2) blocking layer is deposited onto the FTO substrate by
spin-coating a mildly acidic solution of titanium isopropoxide in ethanol and annealing at
500°C for 30 minutes.

o A mesoporous TiO2 layer is then deposited by spin-coating a commercial TiO2 paste (e.qg.,
Dyesol 18NR-T) diluted in ethanol.

e The substrate is then sintered at 500°C for 30 minutes to form a porous scaffold for the
perovskite absorber.

3. Perovskite Layer Deposition

o A perovskite precursor solution (e.g., a 1.2 M solution of CH3NH3I and Pbl2 in a 1:1 molar
ratio in anhydrous y-butyrolactone) is prepared inside a nitrogen-filled glovebox.

e The precursor solution is spin-coated onto the mesoporous TiO2 layer. A two-step spin-
coating program is typically used (e.g., 1000 rpm for 10 s followed by 5000 rpm for 30 s).
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» During the second step of the spin-coating, an anti-solvent such as toluene is dripped onto
the substrate to induce rapid crystallization of the perovskite film.

e The film is then annealed on a hotplate at 100°C for 10 minutes to complete the perovskite
crystallization.

4. Hole-Transporting Material (HTM) Deposition

e An HTM solution is prepared by dissolving the carbazole derivative (e.g., 9-(2-
Methoxyethyl)carbazole or a representative compound like SGT-404) in a suitable solvent
such as chlorobenzene.

» To improve the conductivity of the HTM layer, additives are typically included in the solution.
Common additives include 4-tert-butylpyridine (tBP) and lithium
bis(trifluoromethanesulfonyl)imide (Li-TFSI). A typical formulation would be: 70 mg of the
carbazole HTM, 28 uL of tBP, and 18 pL of a Li-TFSI solution (520 mg/mL in acetonitrile) per
1 mL of chlorobenzene.

e The HTM solution is then spin-coated onto the perovskite layer (e.g., at 4000 rpm for 30 s).
5. Electrode Deposition

o Atop electrode of gold (Au) is deposited by thermal evaporation through a shadow mask to
define the active area of the solar cell. The thickness of the Au electrode is typically around
80-100 nm.

6. Device Characterization

e The current density-voltage (J-V) characteristics of the fabricated PSCs are measured using
a solar simulator under standard test conditions (AM 1.5G illumination, 100 mW/cm2).

e The external quantum efficiency (EQE) is measured to determine the incident photon-to-
current conversion efficiency at different wavelengths.

Visualizations
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Caption: Experimental workflow for the fabrication of perovskite solar cells.
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Caption: Structure and energy level alignment in a PSC with a carbazole HTM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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